Apararenone
Apararenone
Apararenone, also known as MT-3995, is a selective aldosterone receptor antagonist developed by Mitsubishi Tanabe Pharma, for the treatment of diabetic nephropathy. The compound is thought to reduce renal tissue damage by preventing proteinuria.
Brand Name:
Vulcanchem
CAS No.:
945966-46-1
VCID:
VC0519092
InChI:
InChI=1S/C17H17FN2O4S/c1-17(2)16(21)20(13-7-4-11(18)5-8-13)14-9-6-12(10-15(14)24-17)19-25(3,22)23/h4-10,19H,1-3H3
SMILES:
CC1(C(=O)N(C2=C(O1)C=C(C=C2)NS(=O)(=O)C)C3=CC=C(C=C3)F)C
Molecular Formula:
C17H17FN2O4S
Molecular Weight:
364.4 g/mol
Apararenone
CAS No.: 945966-46-1
Inhibitors
VCID: VC0519092
Molecular Formula: C17H17FN2O4S
Molecular Weight: 364.4 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 945966-46-1 |
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Product Name | Apararenone |
Molecular Formula | C17H17FN2O4S |
Molecular Weight | 364.4 g/mol |
IUPAC Name | N-[4-(4-fluorophenyl)-2,2-dimethyl-3-oxo-1,4-benzoxazin-7-yl]methanesulfonamide |
Standard InChI | InChI=1S/C17H17FN2O4S/c1-17(2)16(21)20(13-7-4-11(18)5-8-13)14-9-6-12(10-15(14)24-17)19-25(3,22)23/h4-10,19H,1-3H3 |
Standard InChIKey | AZNHWXAFPBYFGH-UHFFFAOYSA-N |
SMILES | CC1(C(=O)N(C2=C(O1)C=C(C=C2)NS(=O)(=O)C)C3=CC=C(C=C3)F)C |
Canonical SMILES | CC1(C(=O)N(C2=C(O1)C=C(C=C2)NS(=O)(=O)C)C3=CC=C(C=C3)F)C |
Appearance | Solid powder |
Description | Apararenone, also known as MT-3995, is a selective aldosterone receptor antagonist developed by Mitsubishi Tanabe Pharma, for the treatment of diabetic nephropathy. The compound is thought to reduce renal tissue damage by preventing proteinuria. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | MT-3995; MT 3995; MT3995; Apararenone |
PubChem Compound | 24744336 |
Last Modified | Nov 12 2021 |
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